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Compound of Interest

Compound Name: Eicosatetraynoic acid

Cat. No.: B13960002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eicosatetraynoic acid (ETYA) is a synthetic polyunsaturated fatty acid and a valuable tool in

lipid research. It is a potent and irreversible inhibitor of both the cyclooxygenase (COX) and

lipoxygenase (LOX) pathways, which are critical in the metabolism of arachidonic acid to

prostaglandins and leukotrienes, respectively[1]. These eicosanoids are key signaling

molecules involved in inflammation, immune responses, and other physiological and

pathological processes. Due to its inhibitory action, ETYA is widely used in in vitro and in vivo

studies to investigate the roles of these pathways in various biological systems.

Proper preparation and storage of ETYA stock solutions are crucial for obtaining reliable and

reproducible experimental results. This document provides detailed protocols for the

preparation, storage, and handling of ETYA stock solutions for research applications.

Data Presentation
A summary of the key quantitative data for eicosatetraynoic acid is presented in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₂₀H₂₄O₂ --INVALID-LINK--

Molecular Weight 296.4 g/mol --INVALID-LINK--

Solubility

Dimethyl Sulfoxide (DMSO) 2 mg/mL (6.75 mM) --INVALID-LINK--

Ethanol

Soluble (Specific solubility data

not readily available, but the

related arachidonic acid is

soluble at 100 mg/mL)

--INVALID-LINK--

Storage (Stock Solution)

-20°C under an inert

atmosphere (e.g., argon or

nitrogen) for up to 6 months

(based on arachidonic acid

data)

--INVALID-LINK--

Stability in Solution

Unstable; fresh preparation is

recommended. Aqueous

solutions should be used

within 12-24 hours.

--INVALID-LINK--

Typical Working

Concentrations
10 µM - 100 µM in cell culture

--INVALID-LINK--, --INVALID-

LINK--

Experimental Protocols
Materials

Eicosatetraynoic acid (ETYA), solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Anhydrous Ethanol

Inert gas (Argon or Nitrogen)
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Sterile, amber glass vials or polypropylene tubes

Sterile, positive displacement pipettes or gas-tight syringes

Vortex mixer

-20°C freezer (non-frost-free)

Protocol for Preparing a 10 mM ETYA Stock Solution in
DMSO

Pre-weighing Preparation: Allow the vial of solid ETYA to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: In a sterile microcentrifuge tube or a suitable weighing vessel, carefully weigh out

2.964 mg of ETYA.

Dissolution:

Add 1 mL of anhydrous DMSO to the vessel containing the ETYA.

Cap the vessel tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming (to no more than 37°C) may be applied if necessary, but avoid excessive heat.

Aliquoting and Storage:

Immediately aliquot the stock solution into smaller, single-use volumes in sterile, amber

glass vials or polypropylene tubes. This minimizes freeze-thaw cycles and exposure to air

and light.

Before sealing, flush the headspace of each vial with an inert gas (argon or nitrogen) to

displace oxygen.

Store the aliquots at -20°C.

Protocol for Preparing a 10 mM ETYA Stock Solution in
Ethanol
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Pre-weighing Preparation: Allow the vial of solid ETYA to equilibrate to room temperature

before opening.

Weighing: Carefully weigh out 2.964 mg of ETYA in a sterile glass vial.

Dissolution:

Add 1 mL of anhydrous ethanol to the vial.

Seal the vial and vortex until the ETYA is fully dissolved.

Aliquoting and Storage:

Aliquot the stock solution into sterile, amber glass vials.

Flush the headspace with inert gas before sealing.

Store the aliquots at -20°C.

Preparation of Working Solutions
Thawing: Thaw a single aliquot of the ETYA stock solution at room temperature, protected

from light.

Dilution: Dilute the stock solution to the desired final concentration in your cell culture

medium or experimental buffer. It is recommended to perform serial dilutions. For example,

to prepare a 100 µM working solution from a 10 mM stock, you can perform a 1:100 dilution.

Mixing: Mix the working solution thoroughly by gentle inversion or pipetting. Avoid vigorous

vortexing, which can lead to oxidation.

Immediate Use: Use the freshly prepared working solution immediately. Do not store diluted

aqueous solutions of ETYA.

Mandatory Visualizations
Signaling Pathway of ETYA Inhibition
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ETYA's Mechanism of Action
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Caption: ETYA inhibits COX and LOX pathways.

Experimental Workflow for ETYA Stock Solution
Preparation
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Workflow for Preparing ETYA Stock Solutions
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Caption: Workflow for ETYA stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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